Cas no 1305053-43-3 (Peg4-spdp)

Peg4-spdp structure
Peg4-spdp structure
Product Name:Peg4-spdp
CAS No:1305053-43-3
MF:C20H28N2O8S2
MW:488.57492351532
CID:2601983
PubChem ID:53248045
Update Time:2025-04-21

Peg4-spdp Chemical and Physical Properties

Names and Identifiers

    • 15-(2-pyridyldithio)-4,7,10,13-tetraoxapentadecanoic acid N-hydroxysuccinimide ester
    • PEG4-SPDP
    • (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-(pyridin-2-yldisulfanyl)ethoxy]ethoxy]ethoxy]ethoxy]propanoate
    • Pyridin-2-yldisulfanyl-PEG4-NHS
    • AKOS027257120
    • 4,7,10,13-Tetraoxapentadecanoic acid, 15-(2-pyridinyldithio)-, 2,5-dioxo-1-pyrrolidinyl ester
    • CS-0104976
    • SY034991
    • F82464
    • (2-pyridyldithio)-PEG4-NHS ester
    • 15-(2-Pyridyldithio)-4,7,10,13-tetraoxapentadecanoic acid, N-hydroxysuccinimide ester
    • HY-126496
    • MS-29079
    • 1305053-43-3
    • 2,5-dioxopyrrolidin-1-yl 1-(pyridin-2-yl)-5,8,11,14-tetraoxa-1,2-dithiaheptadecan-17-oate
    • MFCD20228987
    • SCHEMBL906807
    • FCC05343
    • Peg4-spdp
    • MDL: MFCD20228987
    • Inchi: 1S/C20H28N2O8S2/c23-18-4-5-19(24)22(18)30-20(25)6-8-26-9-10-27-11-12-28-13-14-29-15-16-31-32-17-3-1-2-7-21-17/h1-3,7H,4-6,8-16H2
    • InChI Key: AZXJOPLHLVNPKQ-UHFFFAOYSA-N
    • SMILES: S(CCOCCOCCOCCOCCC(=O)ON1C(CCC1=O)=O)SC1C=CC=CN=1

Computed Properties

  • Exact Mass: 488.12870820 g/mol
  • Monoisotopic Mass: 488.12870820 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 19
  • Complexity: 554
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 164
  • Molecular Weight: 488.6

Peg4-spdp Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029196646-1g
15-(2-pyridyldithio)-4,7,10,13-tetraoxapentadecanoic acid N-hydroxysuccinimide ester
1305053-43-3 95%
1g
2,279.88 USD 2021-06-01
TRC
T890188-1mg
2,5-dioxo-1-pyrrolidinyl 15-(2-Pyridinyldithio)-4,7,10,13-tetraoxapentadecanoate
1305053-43-3
1mg
$ 50.00 2022-06-02
TRC
T890188-2mg
2,5-dioxo-1-pyrrolidinyl 15-(2-Pyridinyldithio)-4,7,10,13-tetraoxapentadecanoate
1305053-43-3
2mg
$ 70.00 2022-06-02
TRC
T890188-10mg
2,5-dioxo-1-pyrrolidinyl 15-(2-Pyridinyldithio)-4,7,10,13-tetraoxapentadecanoate
1305053-43-3
10mg
$ 275.00 2022-06-02
MedChemExpress
HY-126496-100mg
PEG4-SPDP
1305053-43-3
100mg
¥8200 2024-04-20
ChemScence
CS-0104976-100mg
PEG4-SPDP
1305053-43-3
100mg
$970.0 2021-09-02
Biosynth
FCC05343-25 mg
PEG4-SPDP
1305053-43-3
25mg
$148.50 2023-01-04
Biosynth
FCC05343-50 mg
PEG4-SPDP
1305053-43-3
50mg
$237.50 2023-01-04
Biosynth
FCC05343-100 mg
PEG4-SPDP
1305053-43-3
100MG
$381.00 2023-01-04
Biosynth
FCC05343-250 mg
PEG4-SPDP
1305053-43-3
250MG
$712.50 2023-01-04
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD